N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxy-3,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-4-methoxy-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H24N2O5S/c1-12-8-15(9-13(2)18(12)26-5)28(24,25)22-14-6-7-16-17(10-14)27-11-20(3,4)19(23)21-16/h6-10,22H,11H2,1-5H3,(H,21,23)
• InChI Key: LKZYPGSZFGACMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• CAS No.: 922051-36-3

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxy-3,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O5S and its molecular weight is 404.48. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The Potential in Photodynamic Therapy

A study on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including a Schiff base, exhibited promising properties for photodynamic therapy. These compounds show good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, marking their significance in Type II photodynamic therapy mechanisms for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Novel Synthetic Pathways

Ring-Expansion Synthesis

Research on the cyclization of certain benzo[b]tetrazolo[1,5-d][1,4]oxazin derivatives led to an unusual ring-expansion process. This process resulted in the formation of novel spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2′-oxirane] compounds, highlighting an innovative pathway in heterocyclic chemistry that could be of interest to medicinal chemists (Kolluri et al., 2018).

Unprotected Primary Sulfonamide Group in Synthesis

Another study emphasized the role of an unprotected primary sulfonamide group in facilitating ring-forming cascades en route to polycyclic [1,4]oxazepine-based compounds. These compounds demonstrated strong inhibition of human carbonic anhydrases, presenting a dual role for the sulfonamide functionality in cyclocondensation processes and as an enzyme inhibitor (Sapegin et al., 2018).

Computational and Spectroscopic Studies

Computational Insights into Oxazepine Derivatives

Computational and spectroscopic analyses were conducted on novel benzimidazole fused-1,4-oxazepine hybrids, revealing insights into their molecular structures, charge distributions, and nonlinear optical (NLO) properties. This research not only sheds light on the structural intricacies of these compounds but also explores their potential for NLO applications, underscoring the importance of computational chemistry in understanding and developing new materials (Almansour et al., 2016).